7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C7H11N5O
• Molecular Weight: 181.20 g/mol
• IUPAC Name: 7-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C7H11N5O/c1-4-2-3-9-7-10-6(5(8)13)11-12(4)7/h4H,2-3H2,1H3,(H2,8,13)(H,9,10,11)
• InChI Key: CPTRTILJRJEWQH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC2=NC(=NN12)C(=O)N

Description

7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a bicyclic heterocyclic compound featuring a fused triazole-pyrimidine core with a methyl group at the 7-position and a carboxamide substituent at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide typically involves the reaction of 3,5-diamino-1,2,4-triazole with various substituted 1-aryl-1,3-butanediones or 1-aryl-2-buten-1-ones . These reactions are often carried out under reflux conditions in the presence of a suitable solvent such as ethanol or acetic acid .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the synthetic routes used in laboratory settings can be scaled up for industrial production with appropriate optimization of reaction conditions and purification processes .

Chemical Reactions Analysis

Types of Reactions

7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides . Reaction conditions typically involve controlled temperatures and the use of solvents like ethanol or dimethyl sulfoxide .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield oxides, while nucleophilic substitution can introduce various functional groups .

Scientific Research Applications

7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its anticancer, antiviral, and antimicrobial activities.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), which plays a crucial role in cell cycle regulation . The compound binds to the active site of CDK2, preventing its interaction with cyclin A2 and thereby inhibiting cell proliferation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following table highlights key structural differences and similarities with related triazolopyrimidine derivatives:

Compound Name	Substituents (Position)	Functional Groups	Key Applications/Activities	Reference
7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide	Methyl (7), Carboxamide (2)	Amide	Not reported in evidence
5-Methyl-7-phenyl-N-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (5t )	Methyl (5), Phenyl (7), Trimethoxyphenyl (N-substituent)	Amide, Methoxy	Antiproliferative activity
N-(3,4-Dimethoxyphenyl)-7-methyl-5-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide (19f )	Methyl (7), Phenyl (5), Dimethoxyphenyl (N-substituent)	Amide, Methoxy	HIV-1 inhibition (preliminary)
[1,2,4]Triazolo[1,5-a]pyrimidine-2-sulfonamide derivatives (e.g., 8a–8f )	Sulfonamide (2), Substituted aryl (5,7)	Sulfonamide	Herbicidal activity
Methyl 4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate	Methyl ester (2)	Ester	Intermediate for further functionalization

Key Observations :

• Substituent Position : The 2-carboxamide group is common in antiproliferative and antiviral derivatives (e.g., 5t , 19f ), while sulfonamide derivatives (e.g., 8a–8f ) are optimized for herbicidal activity .

Antiproliferative Activity

• Compound 5t : Exhibited antiproliferative activity in preliminary evaluations, with substituents (phenyl, trimethoxyphenyl) enhancing hydrophobic interactions .

Antiviral Activity

• Compound 19f : Demonstrated HIV-1 inhibition (26% yield, brown solid) with dimethoxyphenyl enhancing solubility and binding affinity .

Herbicidal Activity

Physicochemical Properties

Property	7-Methyl-2-carboxamide Derivative	Methyl 2-Carboxylate (Cas 1235439-30-1)	Sulfonamide Derivatives (8a–8f)
Molecular Weight	~290–350 (estimated)	225.21	350–450
Solubility	Moderate (amide group)	Low (ester group)	High (sulfonamide group)
Stability	Stable under inert conditions	Hydrolytically sensitive	Stable in aqueous environments

Note: The carboxamide group enhances hydrogen-bonding capacity, favoring target engagement in biological systems compared to esters .

Biological Activity

7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a member of the triazolopyrimidine family, characterized by its unique heterocyclic structure. This compound has garnered attention for its diverse biological activities, particularly in the fields of pharmacology and medicinal chemistry. Its structural features allow it to interact with various biological targets, making it a candidate for therapeutic applications.

Chemical Structure and Properties

The compound features a triazole ring fused to a pyrimidine ring with a methyl group at the 7-position and a carboxamide group at the 2-position. This configuration enhances its chemical reactivity and biological activity.

Property	Value
Molecular Formula	C₆H₈N₄O
Molecular Weight	168.16 g/mol
CAS Number	213176-30-8

Biological Activities

Research indicates that derivatives of 7-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide exhibit significant biological activities:

Antiviral Activity

Studies have demonstrated that this compound can inhibit the replication of various viruses. For instance, it has been shown to disrupt the PA-PB1 interaction in the influenza A virus polymerase complex, thereby exhibiting antiviral properties. The mechanism involves interference with RNA-dependent RNA polymerase activity, which is crucial for viral replication .

Anticancer Properties

The compound has also been evaluated for its anticancer potential. In vitro studies have reported that it induces apoptosis in cancer cell lines and inhibits cell migration and proliferation. For example, in MCF-7 breast cancer cells, treatment with this compound resulted in significant cell cycle arrest and DNA fragmentation .

Antimicrobial Activity

Additionally, compounds related to 7-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide have shown promising antibacterial activity against various strains of bacteria. These findings suggest potential applications in treating bacterial infections .

Case Studies

• Influenza Virus Inhibition : A study focused on synthesizing derivatives of triazolo[1,5-a]pyrimidine-2-carboxamide showed that several compounds effectively inhibited the PA-PB1 heterodimerization necessary for influenza A virus replication. The most potent derivatives exhibited IC50 values in the low micromolar range .
• Cancer Cell Line Studies : In another investigation involving MCF-7 cells, compounds derived from 7-methyl-4H,5H,6H,7H-triazolo[1,5-a]pyrimidine were shown to significantly decrease cell viability and induce apoptosis through G1/S phase arrest .

Research Findings

Recent research has highlighted several critical findings regarding the biological activity of this compound:

• Mechanistic Insights : Molecular docking studies have elucidated binding modes of the compound to target proteins involved in cancer progression and viral replication .
• Structure-Activity Relationship (SAR) : Investigations into SAR have revealed that modifications at specific positions on the triazolopyrimidine scaffold can enhance biological activity and selectivity against certain targets .